Cas no 127451-01-8 (Benzonitrile,2-methyl-3-(1-methylethyl)-)

Benzonitrile,2-methyl-3-(1-methylethyl)- structure
127451-01-8 structure
Product Name:Benzonitrile,2-methyl-3-(1-methylethyl)-
CAS No:127451-01-8
MF:C11H13N
MW:159.227622747421
CID:103155
PubChem ID:15107625
Update Time:2025-04-18

Benzonitrile,2-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-methyl-3-(1-methylethyl)-
    • Benzonitrile, 2-methyl-3-(1-methylethyl)- (9CI)
    • 3-Isopropyl-2-methylbenzonitrile
    • 127451-01-8
    • GS2724
    • SCHEMBL10304818
    • 2-methyl-3-propan-2-ylbenzonitrile
    • Inchi: 1S/C11H13N/c1-8(2)11-6-4-5-10(7-12)9(11)3/h4-6,8H,1-3H3
    • InChI Key: GIHWPJUNJCVENC-UHFFFAOYSA-N
    • SMILES: N#CC1=CC=CC(=C1C)C(C)C

Computed Properties

  • Exact Mass: 159.10489
  • Monoisotopic Mass: 159.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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